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Compound of Interest

Compound Name: 2-cyanoacetic acid

Cat. No.: B13440836

A Technical Guide to the Safe Handling of 2-
Cyanoacetic Acid

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical document provides a comprehensive overview of the safety data and handling
precautions for 2-cyanoacetic acid (CAS No: 372-09-8). The information is compiled to ensure
safe laboratory practices for professionals in research and drug development. 2-Cyanoacetic
acid is a versatile organic compound used as a precursor to cyanoacrylates, synthetic caffeine,
and various pharmaceuticals, including dextromethorphan and amiloride.[1][2][3] Due to its
hazardous properties, strict adherence to safety protocols is essential.

Hazard Identification and Classification

2-Cyanoacetic acid is classified as a hazardous substance under the Globally Harmonized
System (GHS).[1] It is harmful if swallowed or inhaled and causes severe skin burns and eye
damage.[1][4][5][6][7]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H302: Harmful if swallowed.[4]

Acute Toxicity, Oral Category 4
[51[61[8]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[5][6]
H314: Causes severe skin

Skin Corrosion/Irritation Category 1B burns and eye damage.[4][5]
[6]

) H318: Causes serious eye
Serious Eye Damage Category 1

damage.[5]

May cause respiratory

Specific Target Organ Toxicit Category 3
P g g Y g0y irritation.[1][9]

Hazardous to the Aquatic ) o
] Category 2 H401: Toxic to aquatic life.[5]
Environment

GHS Label Elements:
e Pictograms: GHSO05 (Corrosion), GHS07 (Exclamation Mark)[2][4]
» Signal Word: Danger[2][4]

Physical and Chemical Properties

2-Cyanoacetic acid is a white to off-white, hygroscopic crystalline solid.[2][3] It is highly
soluble in water, alcohol, and ether.[3][10]

Table 2: Physicochemical Data for 2-Cyanoacetic Acid
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Property

Value

Molecular Formula

C3H3NO2[1][2][4]

Molecular Weight 85.06 g/mol [1][2][10]

Appearance White to off-white crystalline solid[1][3][4]
Melting Point 65 - 70 °C (149 - 158 °F)[2][9]

Boiling Point 108 °C (226 °F) at 15 mmHg[2][9][10]
Flash Point 107 °C (225 °F) - Closed cup[1][2]

Solubility in Water

1000 g/L at 20 °C[2][3]

pKa

2.45 - 2.5[2][10]

Decomposition Temperature

160 °C (320 °F)[2][10]

UN Number

3261[4][5]

Toxicological and Ecotoxicological Data

The primary routes of exposure are ingestion, inhalation, and skin or eye contact.[1] Exposure

can cause severe burns, irritation, and harm if swallowed.[1]

Symptoms of Exposure:

Skin Contact: Corrosive, causing severe irritation and burns.[1]

Eye Contact: Corrosive, causing severe irritation and eye damage.[1]

Ingestion: Harmful if swallowed. May cause headache, nausea, and vomiting.[1]

Inhalation: May cause respiratory irritation.[1][9]

Table 3: Ecotoxicity Data
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Organism Test Value Exposure Time

Leuciscus idus

LC50 (static) ~67.82 mg/L 96 h[5]
(Golden orfe)
Daphnia magna )

EC50 (static) 98.8 mg/L 48 h[5]
(Water flea)
Desmodesmus
subspicatus (Green EC50 (static) 7.46 mg/L 72 h[5]
algae)
Activated Sludge EC50 (static) > 1,000 mg/L 0.5 h[5]

Emergency Response Protocols

Immediate action is required in case of exposure or spillage. Ensure medical personnel are

aware of the material involved and take precautions to protect themselves.[1][7]

Protocol 4.1: First Aid Measures

After Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If
breathing stops or is difficult, provide artificial respiration. Seek immediate medical attention.

[415][6]

After Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin
with plenty of water and soap for at least 15 minutes. Seek immediate medical attention.[1]

[4][5]

After Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses
if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention from an ophthalmologist.[1][4][5]

After Ingestion: Rinse the mouth with water. Do NOT induce vomiting. If the person is
conscious, have them drink two glasses of water at most. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.[4][5][6][7]

Protocol 4.2: Accidental Release (Spill) Measures
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e Evacuation and Ventilation: Evacuate unnecessary personnel from the spill area. Ensure
adequate ventilation.[4][6]

» Personal Protection: Responders must wear appropriate personal protective equipment
(PPE), including respiratory protection, chemical-resistant gloves, safety goggles or a face
shield, and protective clothing.[4][11] Avoid breathing dust and prevent contact with skin and
eyes.[6]

» Containment: Prevent the spill from entering drains, water courses, or soil.[5][11] Cover
drains if necessary.[5]

o Cleanup: For solid spills, sweep or vacuum up the material without creating dust.[11] Collect
the material in suitable, closed containers for disposal.[4][6]

o Decontamination: Clean the affected area thoroughly after material pickup is complete.

Protocol 4.3: Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry powder, or alcohol-
resistant foam.[1][4]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.[4]

o Specific Hazards: Thermal decomposition can produce hazardous gases, including carbon
monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen cyanide.[1][9][10]

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)
and full protective gear.[4][6][11]

Visual Guides to Safe Handling

The following diagrams illustrate key safety workflows and chemical properties.
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Personal Protective Equipment (PPE) Protocol

Handling 2-Cyanoacetic Acid

Work in a Chemical Fume Hood

Body Protection:

- Closed-toe Shoes

Hand Protection:

- Chemical Resistant Lab Coat - Inspected, compatible,

- Chemical Safety Goggles - Required if dust is generated

chemical-resistant gloves - Face Shield (if splash risk) or ventilation is inadequate

Eye/Face Protection: Respiratory Protection:

Click to download full resolution via product page

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b13440836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Cyanoacetic Acid Spill Response Workflow

Spill Detected

Evacuate Area
Alert Others

Assess Situation
(Size, Location, Hazards)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains

Clean Up:
- Sweep or vacuum solid
- Avoid creating dust

Place in sealed container
for hazardous waste disposal

Decontaminate Area
and Equipment

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a 2-cyanoacetic acid spill.
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Thermal Decomposition Pathway

_ Carbon Dioxide
Decarboxylation (CO2)

Heat
(> 160 °C)

2-Cyanoacetic Acid
(HO2CCH2CN)

Decarboxylation

Acetonitrile
(CHsCN)

Click to download full resolution via product page

Caption: Thermal decomposition of 2-cyanoacetic acid upon heating.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-cyanoacetic acid safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440836#2-cyanoacetic-acid-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b13440836#2-cyanoacetic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13440836#2-cyanoacetic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13440836#2-cyanoacetic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b13440836#2-cyanoacetic-acid-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13440836?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13440836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

